Cas no 106916-02-3 (3,4'-Bipyridinium, 1,1'-bis(4-methylphenyl)-2,2',6-triphenyl-)

• Product Name: 3,4'-Bipyridinium, 1,1'-bis(4-methylphenyl)-2,2',6-triphenyl-
• CAS No: 106916-02-3
• MF: C₄₂H₃₄N₂
• MW: 566.732770442963
• CID: 95882
• PubChem ID: 13684354
• Update Time: 2025-04-18

3,4'-Bipyridinium, 1,1'-bis(4-methylphenyl)-2,2',6-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 3,4'-Bipyridinium, 1,1'-bis(4-methylphenyl)-2,2',6-triphenyl-
• 1-(4-methylphenyl)-3-[1-(4-methylphenyl)-2-phenylpyridin-1-ium-4-yl]-2,6-diphenylpyridin-1-ium
• 1,1'-Bis(4-methylphenyl)-2,2',6-triphenyl-3,4'-bipyridin-1-ium
• 106916-02-3
• DTXSID40546674

• Inchi： 1S/C42H34N2/c1-31-18-22-37(23-19-31)43-29-28-36(30-41(43)34-14-8-4-9-15-34)39-26-27-40(33-12-6-3-7-13-33)44(38-24-20-32(2)21-25-38)42(39)35-16-10-5-11-17-35/h3-30H,1-2H3/q+2
• InChI Key： CDUDQJXGBCQJGR-UHFFFAOYSA-N
• SMILES： [N+]1(C2C=CC(C)=CC=2)C(C2C=CC=CC=2)=CC=C(C2C=C[N+](C3C=CC(C)=CC=3)=C(C3C=CC=CC=3)C=2)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 566.272199093g/mol
• Monoisotopic Mass: 566.272199093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 7.8Ų